Cas no 1824557-94-9 ((3-Fluoro-5-methoxyphenyl)(methyl)sulfane)

• Product Name: (3-Fluoro-5-methoxyphenyl)(methyl)sulfane
• CAS No: 1824557-94-9
• MF: C₈H₉FOS
• MW: 172.22
• CID: 5076346
• PubChem ID: 91881036
• Update Time: 2026-03-01

(3-Fluoro-5-methoxyphenyl)(methyl)sulfane Chemical and Physical Properties

Names and Identifiers

• (3-Fluoro-5-methoxyphenyl)(methyl)sulfane

• Inchi： 1S/C8H9FOS/c1-10-7-3-6(9)4-8(5-7)11-2/h3-5H,1-2H3
• InChI Key： QYYYEJUGXMFFGB-UHFFFAOYSA-N
• SMILES： C1(C=C(SC)C=C(F)C=1)OC

Computed Properties

• Exact Mass: 172.03581424g/mol
• Monoisotopic Mass: 172.03581424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 34.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles